Cas no 127116-16-9 (Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI))

• Product Name: Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI)
• CAS No: 127116-16-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 103239
• Update Time: 2024-02-28

Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-methyl-4-oxo-, (R)- (9CI)
• (R)-3-methyllevulinic acid
• Pentanoic acid, 3-methyl-4-oxo-, (R)- (9CI)

• Inchi： 1S/C6H10O3/c1-4(5(2)7)3-6(8)9/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
• InChI Key： NFIWUVRBASXMGK-SCSAIBSYSA-N
• SMILES： C(O)(=O)C[C@@H](C)C(=O)C

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 241.5±0.0 °C(Predicted)
• PSA: 54.37
• LogP: 0.68620
• pka: 4.80±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives